![molecular formula C13H11N3O4 B5056396 N-(4-methoxy-2-nitrophenyl)isonicotinamide](/img/structure/B5056396.png)
N-(4-methoxy-2-nitrophenyl)isonicotinamide
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Overview
Description
N-(4-methoxy-2-nitrophenyl)isonicotinamide, also known as MNPN, is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the nitroaromatic class of compounds and is widely used in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of N-(4-methoxy-2-nitrophenyl)isonicotinamide is not fully understood. However, it is known to interact with proteins and nucleic acids through hydrogen bonding and hydrophobic interactions. This compound has also been shown to inhibit the activity of enzymes by binding to their active sites.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and modulate the activity of enzymes. This compound has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-methoxy-2-nitrophenyl)isonicotinamide in lab experiments is its high sensitivity and selectivity. This compound is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, this compound has some limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several potential future directions for research involving N-(4-methoxy-2-nitrophenyl)isonicotinamide. One area of interest is the development of new drugs based on the structure of this compound. Another potential direction is the use of this compound as a tool for studying the structure and function of proteins and nucleic acids. Additionally, this compound may have potential applications in the development of new diagnostic tools for various diseases.
Scientific Research Applications
N-(4-methoxy-2-nitrophenyl)isonicotinamide has a wide range of applications in scientific research. It is commonly used as a fluorescent probe to study the binding properties of proteins and nucleic acids. This compound is also used as a tool to study the structure and function of enzymes, as well as the interaction between drugs and their targets. Additionally, this compound has been shown to have potential applications in the development of new drugs for the treatment of various diseases.
Properties
IUPAC Name |
N-(4-methoxy-2-nitrophenyl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O4/c1-20-10-2-3-11(12(8-10)16(18)19)15-13(17)9-4-6-14-7-5-9/h2-8H,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOVGZSBPOPXXFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=CC=NC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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